Cas no 218595-25-6 ((S)-3-(Methoxymethyl)morpholine hydrochloride)

• Product Name: (S)-3-(Methoxymethyl)morpholine hydrochloride
• CAS No: 218595-25-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD14586376
• CID: 821378
• PubChem ID: 53338715
• Update Time: 2025-05-22

(S)-3-(Methoxymethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Methoxymethyl)morpholine hydrochloride
• (S)-3-(Methoxymethyl)morpholine
• (S)-3-(Methoxymethyl)morpholine HCl
• BH097
• FC0111
• SCHEMBL6132602
• 218595-25-6
• CS-0103639
• MFCD09608107
• (3S)-3-(Methoxymethyl)morpholine--hydrogen chloride (1/1)
• (3S)-3-(METHOXYMETHYL)MORPHOLINE HYDROCHLORIDE
• (3S)-3-(methoxymethyl)morpholine;hydrochloride
• (S)-3-(Methoxymethyl)morpholinehydrochloride
• DTXSID30693464
• 218594-76-4
• DS-3796
• AKOS016004056

• MDL： MFCD14586376
• Inchi： 1S/C6H13NO2/c1-8-4-6-5-9-3-2-7-6/h6-7H,2-5H2,1H3/t6-/m0/s1
• InChI Key： JSKYPBXAHHTFRT-LURJTMIESA-N
• SMILES： O1CCN[C@@H](COC)C1

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.954
• Boiling Point: 180°C at 760 mmHg
• Flash Point: 63℃
• PSA: 30.49000
• LogP: -0.05000

(S)-3-(Methoxymethyl)morpholine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (S)-3-(Methoxymethyl)morpholine hydrochloride

Research Brief on (S)-3-(Methoxymethyl)morpholine Hydrochloride (CAS: 218595-25-6): Recent Advances and Applications

(S)-3-(Methoxymethyl)morpholine hydrochloride (CAS: 218595-25-6) is a chiral morpholine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in asymmetric synthesis and its role in modulating biological targets, making it a valuable scaffold for drug discovery.

One of the most notable applications of (S)-3-(Methoxymethyl)morpholine hydrochloride is its incorporation into the structure of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to develop potent and selective inhibitors targeting specific kinases, thereby offering potential therapeutic benefits. For instance, a 2023 study demonstrated its use in the synthesis of a novel PI3K inhibitor, showing promising preclinical activity against solid tumors.

In addition to its role in kinase inhibitor development, (S)-3-(Methoxymethyl)morpholine hydrochloride has been explored as a building block for the synthesis of other pharmacologically active compounds. Its chiral center and morpholine ring provide a versatile framework for structural modifications, enabling the creation of diverse molecular libraries. Recent work has focused on optimizing its synthetic routes to improve yield and enantiomeric purity, which are critical for large-scale pharmaceutical production.

The compound's physicochemical properties, such as its solubility and stability, have also been investigated to better understand its behavior in biological systems. These studies are essential for formulating drug candidates that incorporate (S)-3-(Methoxymethyl)morpholine hydrochloride, ensuring optimal bioavailability and pharmacokinetic profiles. Advanced analytical techniques, including NMR spectroscopy and X-ray crystallography, have been employed to characterize its structure and interactions with target proteins.

Looking ahead, the potential of (S)-3-(Methoxymethyl)morpholine hydrochloride extends beyond its current applications. Ongoing research is exploring its use in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. These efforts underscore the compound's versatility and its continued relevance in drug discovery. As the field advances, further studies will likely uncover new applications and refine existing synthetic methodologies, solidifying its position as a cornerstone in medicinal chemistry.

In conclusion, (S)-3-(Methoxymethyl)morpholine hydrochloride (CAS: 218595-25-6) represents a critical intermediate in the development of targeted therapies. Its unique structural features and broad applicability make it a focal point of research in chemical biology and pharmaceutical sciences. By staying abreast of the latest advancements, researchers can leverage this compound to design innovative treatments for a range of diseases, ultimately improving patient outcomes.